Cas no 920185-37-1 (1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine)

• Product Name: 1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine
• CAS No: 920185-37-1
• MF: C₂₆H₂₉N₇O₃
• MW: 487.553564786911
• CID: 5496130
• Update Time: 2025-07-10

1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine Chemical and Physical Properties

Names and Identifiers

• [4-[3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-(4-propan-2-yloxyphenyl)methanone
• 1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine

• Inchi： 1S/C26H29N7O3/c1-4-35-21-11-7-20(8-12-21)33-25-23(29-30-33)24(27-17-28-25)31-13-15-32(16-14-31)26(34)19-5-9-22(10-6-19)36-18(2)3/h5-12,17-18H,4,13-16H2,1-3H3
• InChI Key： YUOVJDWBBSNVJN-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=NC3N(C4=CC=C(OCC)C=C4)N=NC=32)CC1)(C1=CC=C(OC(C)C)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine

Introduction to Compound CAS No. 920185-37-1: 1-3-(4-Ethoxyphenyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-yl-4-(4-(Propan-2-yloxy)Benzoyl)Piperazine

The compound with the Chemical Abstracts Service (CAS) number 920185-37-1, known as 1-3-(4-Ethoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl-4-(4-(propan-2-yloxy)benzoyl)piperazine, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and medicinal chemistry fields. This compound belongs to a class of molecules known as triazolopyrimidines, which are characterized by their unique structural features and diverse biological activities.

Triazolopyrimidines have been extensively studied for their antiviral, antifungal, and anticancer properties. The specific structure of 1-3-(4-Ethoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl-4-(4-(propan-2-yloxy)benzoyl)piperazine includes a triazolopyrimidine core linked to a piperazine ring and substituted with various functional groups. These functional groups play a crucial role in modulating the compound's biological activity and pharmacological properties.

The presence of the ethoxyphenyl and (propan-2-yloxy)benzoyl substituents on the triazolopyrimidine core is particularly noteworthy. The ethoxyphenyl group is known for its ability to enhance the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. The (propan-2-yloxy)benzoyl group, on the other hand, introduces additional hydrophobic interactions that can influence the compound's binding affinity to specific protein targets.

Recent research has highlighted the potential of this compound in various therapeutic areas. For instance, studies have shown that 1-3-(4-Ethoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl-4-(4-(propan-2-yloxy)benzoyl)piperazine exhibits potent antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. This activity is attributed to its ability to inhibit viral replication by targeting key enzymes involved in the viral life cycle.

In addition to its antiviral properties, this compound has also demonstrated promising anticancer activity. Preclinical studies have shown that it can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of signaling pathways that are crucial for cancer cell survival and proliferation.

The pharmacokinetic properties of 1-3-(4-Ethoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl-4-(4-(propan-2-yloxy)benzoyl)piperazine have also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further development as an orally administered therapeutic agent.

To further understand the biological activity and potential therapeutic applications of this compound, ongoing research is focusing on optimizing its structure through medicinal chemistry approaches. These efforts aim to enhance its potency, selectivity, and pharmacokinetic properties while minimizing potential side effects.

In conclusion, the compound with CAS number 920185-37-1, specifically 1-3-(4-Ethoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl-4-(4-(propan-2-yloxy)benzoyl)piperazine, represents a promising lead molecule with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Continued research and clinical evaluation will be essential to fully realize its potential as a novel therapeutic agent.